2-methyl-4-quinolinyl 4-iodobenzenesulfonate

• IUPAC Name: (2-methylquinolin-4-yl) 4-iodobenzenesulfonate
• InChI: InChI=1S/C16H12INO3S/c1-11-10-16(14-4-2-3-5-15(14)18-11)21-22(19,20)13-8-6-12(17)7-9-13/h2-10H,1H3
• InChI Key: FREFFUSCQMHHQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)OS(=O)(=O)C3=CC=C(C=C3)I
• Molecular Formula: C16H12INO3S
• Molecular Weight: 425.2 g/mol

Description

2-methyl-4-quinolinyl 4-iodobenzenesulfonate, also known as IQB-9302, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. The compound has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. In

Mechanism of Action

The exact mechanism of action of 2-methyl-4-quinolinyl 4-iodobenzenesulfonate is not fully understood. However, it is believed to exert its biological effects by modulating various cellular signaling pathways. For example, it has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. Additionally, 2-methyl-4-quinolinyl 4-iodobenzenesulfonate has been found to activate the p53 pathway, which is involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory, anti-cancer, and anti-viral effects, 2-methyl-4-quinolinyl 4-iodobenzenesulfonate has been found to exhibit other biochemical and physiological effects. For example, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that 2-methyl-4-quinolinyl 4-iodobenzenesulfonate may have potential applications in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of 2-methyl-4-quinolinyl 4-iodobenzenesulfonate is its broad range of biological activities, which makes it a potentially useful therapeutic agent for a variety of conditions. Additionally, the compound has been found to have low toxicity, which is a desirable characteristic for any potential drug candidate. However, there are also limitations to its use in lab experiments. For example, the synthesis method is complex and time-consuming, which may make it difficult to produce large quantities of the compound for use in experiments.

Future Directions

There are several potential future directions for research involving 2-methyl-4-quinolinyl 4-iodobenzenesulfonate. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the compound's mechanism of action and to identify any potential side effects. Finally, there is potential for the development of new derivatives of 2-methyl-4-quinolinyl 4-iodobenzenesulfonate with improved biological activity and pharmacokinetic properties.

Scientific Research Applications

2-methyl-4-quinolinyl 4-iodobenzenesulfonate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, 2-methyl-4-quinolinyl 4-iodobenzenesulfonate has been shown to have anti-cancer activity by inducing apoptosis in cancer cells. It has also been found to have anti-viral activity against the influenza virus.